Hippocrateine II
Overview
Description
Hippocrateine II is a natural product that has been isolated from the roots of the medicinal plant Hippocratea excelsa. It belongs to the class of alkaloids and has been found to exhibit various biological activities. In recent years, Hippocrateine II has gained significant attention from the scientific community due to its potential therapeutic applications.
Scientific Research Applications
1. Traditional and Modern Aspects of Hippocratic Medicine
- Pharmacogenetic Principles in the Hippocratic Writings
Hippocrates' principles have influenced modern individualized and genomic medicine. This transition emphasizes the importance of understanding the human organism's genetic and molecular composition for diagnosis, prognosis, and treatment (Sykiotis, Kalliolias, & Papavassiliou, 2005).
2. Hippocrates' Influence on Cardiology
- Hippocrates and Cardiology
Hippocrates significantly contributed to cardiology's development, laying the foundation for modern scientific practice in this field. His observations and interpretations of heart and blood vessel disorders were groundbreaking for his time (Cheng, 2001).
3. Integrating Hippocratic Principles with Modern Medicine
- P4 Medicine versus Hippocrates
P4 Medicine - Predictive, Preventive, Personalized, and Participatory - reflects Hippocrates' emphasis on preventive and predictive medicine. This new approach in medicine aims to utilize individual health histories and molecular profiles for medical interventions (Pulciani, Di Lonardo, Fagnani, & Taruscio, 2017).
4. Hippocrates in Genomic Medicine
- Hippocrates and Genomic Medicine
Hippocrates' principles are still relevant in the post-genomic era of medicine. His insights into human nature, disease conceptualization, and personalized treatment approaches resonate with current genomic medicine's focus (Sykiotis, Kalliolias, & Papavassiliou, 2006).
5. Hippocrates' Legacy in Various Medical Disciplines
- Hippocrates and Rheumatology
Hippocrates' observations and deductions in rheumatology, especially regarding conditions like gout, highlight his significant contributions to understanding various medical conditions (Pasero & Marson, 2004).
properties
CAS RN |
132209-62-2 |
|---|---|
Product Name |
Hippocrateine II |
Molecular Formula |
C51H58N2O19 |
Molecular Weight |
1003 g/mol |
IUPAC Name |
[21,22,24-triacetyloxy-19-benzoyloxy-25-hydroxy-3,13,14,25-tetramethyl-20-(2-methylbutanoyloxymethyl)-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-18-yl] 1-methyl-6-oxopyridine-3-carboxylate |
InChI |
InChI=1S/C51H58N2O19/c1-11-25(2)43(58)65-24-50-41(68-30(7)56)37(66-28(5)54)35-39(67-29(6)55)51(50)49(9,63)40(70-44(59)27(4)26(3)36-33(18-15-21-52-36)47(62)64-23-48(35,8)72-51)38(42(50)71-45(60)31-16-13-12-14-17-31)69-46(61)32-19-20-34(57)53(10)22-32/h12-22,25-27,35,37-42,63H,11,23-24H2,1-10H3 |
InChI Key |
RVRGKCMJIQOILH-UHFFFAOYSA-N |
SMILES |
CCC(C)C(=O)OCC12C(C(C3C(C14C(C(C(C2OC(=O)C5=CC=CC=C5)OC(=O)C6=CN(C(=O)C=C6)C)OC(=O)C(C(C7=C(C=CC=N7)C(=O)OCC3(O4)C)C)C)(C)O)OC(=O)C)OC(=O)C)OC(=O)C |
Canonical SMILES |
CCC(C)C(=O)OCC12C(C(C3C(C14C(C(C(C2OC(=O)C5=CC=CC=C5)OC(=O)C6=CN(C(=O)C=C6)C)OC(=O)C(C(C7=C(C=CC=N7)C(=O)OCC3(O4)C)C)C)(C)O)OC(=O)C)OC(=O)C)OC(=O)C |
synonyms |
hippocrateine II |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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